Cas no 1806881-45-7 (4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid
• CAS No: 1806881-45-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4884351
• Update Time: 2025-11-03

4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-2-12-7(11)5(8(13)14)4(3)6(9)10/h2,6H,1H3,(H,13,14)
• InChI Key： HYZPKYBZMAKZTD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(N=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid (CAS No. 1806881-45-7)

The compound 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid (CAS No. 1806881-45-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoro substituents, contribute to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of kinase inhibitors and herbicides.

One of the key reasons for the growing interest in 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid is its versatility in medicinal chemistry. The presence of the carboxylic acid moiety allows for easy derivatization, making it a valuable intermediate for synthesizing more complex compounds. Recent studies have highlighted its potential in addressing antibiotic resistance, a pressing global health concern. The compound's ability to modulate bacterial enzymes has sparked investigations into its use as a scaffold for next-generation antimicrobial agents.

In the agrochemical sector, 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid has shown promise as a precursor for developing environmentally friendly pesticides. With increasing regulatory pressure on traditional pesticides, the demand for fluorinated pyridine derivatives with improved biodegradability profiles has surged. This compound's structural characteristics align well with the industry's shift toward sustainable crop protection solutions that minimize ecological impact while maintaining efficacy against resistant pests.

The synthesis and characterization of CAS No. 1806881-45-7 have been subjects of numerous optimization studies. Researchers are particularly focused on developing greener synthetic routes that reduce hazardous byproducts and improve atom economy. These efforts resonate with the pharmaceutical industry's growing emphasis on green chemistry principles. The compound's crystalline properties and stability under various conditions make it attractive for formulation scientists working on drug delivery systems.

Analytical method development for 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid has become an important area of research, with HPLC and LC-MS techniques being refined to achieve better detection limits. This is particularly relevant given the increasing scrutiny of pharmaceutical impurities and the need for robust quality control measures. The compound's distinct spectral signatures in NMR and mass spectrometry facilitate its identification in complex matrices.

From a commercial perspective, the market for fluorinated pyridine carboxylic acids is expanding rapidly, driven by their applications in both human and veterinary medicine. The unique properties of CAS 1806881-45-7, including its moderate lipophilicity and metabolic stability, make it particularly valuable for designing compounds with optimal pharmacokinetic profiles. These characteristics are especially important in the development of central nervous system drugs where blood-brain barrier penetration is crucial.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid, particularly in oncology and inflammation therapeutic areas. The compound's ability to serve as a bioisostere for various heterocyclic systems has made it a favorite among medicinal chemists seeking to improve drug-like properties while maintaining target affinity. This strategic use of fluorination has become a cornerstone of modern drug design approaches.

Environmental fate studies of 1806881-45-7 and related compounds have gained importance as regulatory agencies worldwide implement stricter guidelines for chemical persistence and bioaccumulation. The compound's degradation pathways in soil and water systems are being thoroughly investigated to ensure compliance with emerging environmental standards. These studies are critical for its potential large-scale applications in agriculture and pharmaceutical manufacturing.

The crystalline form of 4-(Difluoromethyl)-2-fluoro-5-methylpyridine-3-carboxylic acid has been characterized using X-ray diffraction, providing valuable insights into its molecular packing and hydrogen bonding patterns. Such structural information is invaluable for predicting solubility behavior and designing cocrystals with improved pharmaceutical properties. These investigations contribute to the broader understanding of how fluorination affects solid-state characteristics of drug substances.

Looking ahead, research on CAS No. 1806881-45-7 is expected to expand into new therapeutic areas, particularly in the treatment of metabolic disorders and rare diseases. Its structural features make it a promising candidate for targeting emerging biological pathways. As the scientific community continues to explore the potential of fluorinated building blocks, this compound is likely to remain at the forefront of innovative drug discovery efforts.